Cas no 2763964-86-7 (2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid
• CAS No: 2763964-86-7
• MF: C₁₇H₁₉N₃O₅
• MW: 345.349864244461
• CID: 5560488
• PubChem ID: 165997178
• Update Time: 2025-08-05

2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343706
• 2763964-86-7
• 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C17H19N3O5/c21-14(22)13-10-18-15(19-13)17(6-8-24-9-7-17)20-16(23)25-11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,18,19)(H,20,23)(H,21,22)
• InChI Key： BYFOIXGICIDFNA-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC=C(C(=O)O)N2)(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.13247072g/mol
• Monoisotopic Mass: 345.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid

Introduction to 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2763964-86-7)

2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2763964-86-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid is composed of an imidazole ring and a piperidine moiety, both of which are functional groups known for their biological significance. The imidazole ring is a common structural element in many biologically active compounds, including histidine residues in proteins and various pharmaceutical agents. The piperidine moiety, on the other hand, is often found in drugs with central nervous system (CNS) activity. The presence of these functional groups suggests that 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid may exhibit potent pharmacological effects.

The synthesis of 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of a protected piperidine derivative with an imidazole carboxylic acid intermediate. The benzyloxycarbonyl (Cbz) protecting group is often used to mask the amino functionality during the synthesis process, which can be selectively removed under mild conditions to reveal the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid has been studied for its potential as a neuroprotective agent. Research has shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it has demonstrated anti-inflammatory properties by modulating the activity of key enzymes involved in the inflammatory response. These findings suggest that 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid may have therapeutic applications in treating neuroinflammatory conditions.

Beyond its neuroprotective effects, 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid has also been investigated for its anticancer properties. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings highlight the potential of 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid have also been evaluated to assess its suitability for clinical development. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, 2-(4-{[(benzyloxy)carbonyl]amino}oxan-4-yl)-1H-imidazole-4-carboxylic acid (CAS No. 2763964-86-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery and development.